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Introduction

Dithiophosphates are a class of sulfhydryl (thiol) collectors widely utilized in the froth flotation
of sulfide minerals since their introduction in 1925.[1][2] They are particularly effective in the
selective recovery of copper, lead, and zinc sulfide ores.[1][3] Chemically known as
dihydrocarbyl dithiophosphates, they possess both collecting and frothing properties, which
can reduce the required dosage of other frothing agents.[2] A key advantage of
dithiophosphates is their superior selectivity in separating valuable sulfide minerals like
chalcopyrite (copper) and galena (lead) from iron sulfides, such as pyrite, especially in alkaline
conditions.[2][3] While sometimes less powerful than xanthates, their selectivity makes them
invaluable as either primary or secondary collectors in complex polymetallic ore processing.[3]
[4]

Mechanism of Action

The collecting action of dithiophosphates is based on their chemisorption onto the surface of
sulfide minerals.[3] The dithiophosphate anion selectively binds to the metal ions within the
mineral's crystal lattice, forming a stable, hydrophobic metal-dithiophosphate compound on
the surface.[3][5] This reaction transforms the mineral surface from hydrophilic (water-
attracting) to hydrophobic (water-repelling). These newly hydrophobic particles can then attach
to air bubbles in the flotation pulp and be carried to the surface in a froth layer, effectively
separating them from the hydrophilic gangue minerals that remain in the slurry.[3]
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In a typical copper-lead-zinc (Cu-Pb-Zn) separation, the process is sequential. First, a bulk
concentrate of the more readily floatable copper and lead minerals is produced, while zinc
minerals (sphalerite) and pyrite are depressed.[6] Dithiophosphates are effective collectors in
this initial stage.[6][7] Subsequently, the zinc that reported to the tailings is activated, typically
with copper sulfate, and then floated using a collector in a separate circuit.[8][9] The selectivity
of dithiophosphates against pyrite and their effectiveness on galena and chalcopyrite make
them a critical reagent in achieving clean separation.[2][10]

Logical Workflow for Selective Flotation

The selective flotation of Cu-Pb-Zn ores is a multi-stage process requiring precise control of
chemical reagents and pulp conditions to separate the valuable minerals sequentially.

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.danafloat.com/uk/mining_ores/copper_lead_zinc
https://www.benchchem.com/product/b1263838?utm_src=pdf-body
https://www.danafloat.com/uk/mining_ores/copper_lead_zinc
https://www.prominetech.com/news/how-does-copper-lead-zinc-sulfide-ore-flotation-work/
https://www.researchgate.net/publication/338318542_Activation_mechanism_of_lead_ions_in_the_flotation_of_sphalerite_depressed_with_zinc_sulfate
https://www.911metallurgist.com/blog/zinc-sphalerite-activation-conditioning-time/
https://www.benchchem.com/product/b1263838?utm_src=pdf-body
https://www.cnlitereagent.com/news/brief-introduction-of-dithiophosphate/
https://www.mdpi.com/2075-163X/15/8/883
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Ore Preparation

Crushing & Grinding

i

Pulp Conditioning

l

Depressants Added
(e.g., ZnSO4, NaCN)

;

Dithiophosphate

Collector Added

Cu-Pb Bulk Flotation (Alkaline pH)

Bulk Flotation Cell

- Cu-Pb Bulk
Tajlings (znS) Concentrate

Zinc Flotation Circuit Cu-Pb Separation

Zn Activation Collzeiny Al Differential Flotation
(e.g., Xanthate)

Depressed

Activator Added Zinc Elotation Cell Cu or Pb Depressant
(e.g., CuSO4) (e.g., NaCN, Starch)

Copper
Concentrate

Lead
Concentrate

Tailings

Zinc
Concentrate

Final Tailings

(Gangue/Pyrite)

Click to download full resolution via product page

Caption: Sequential flotation workflow for Cu-Pb-Zn ores.
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Application Data

The performance of dithiophosphates is influenced by factors such as dosage, pH, and the
presence of other modifying reagents. The following tables summarize quantitative data from

various studies.

Table 1: Performance of Dithiophosphinates (DTPi) vs. Other Collectors in Single Mineral
Flotation
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Collector ) Dosage Recovery
Mineral pH Source
Type (mgiL) (%)

Sodium

Diisobutyl

Dithiophosphi  Chalcopyrite 12 8 96.2 [11]
nate

(DTPiNa)

Butyl ) o
Chalcopyrite 12 8 <90 (implied)  [11]
Xanthate

Sodium

Diisobutyl

Dithiophosphi  Pyrite 12 8 13.5 [11]
nate

(DTPiNa)

Sodium

Diisobutyl

Dithiophosphi  Galena 50 11 91.7 [11]
nate

(DTPiNa)

Ammonium

Dibutyl <917

o Galena 50 11 o [11]
Dithiophosph (implied)

ate

Sodium

Diisobutyl

Dithiophosphi  Sphalerite 50 11 16.9 [11]
nate

(DTPiNa)

Table 2: Application of Dithiophosphates in Complex Ore Flotation
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Collector( Key Concentr Recovery
Ore Type pH . Source
s) Modifiers ate Grade (%)
Ammonium H2S0a4
Dibutyl (pH) cu
ibu ,
. .y P 11.47%,
Dithiophos Cu-Pb-Zn NazS0s, Cu:
_ Pb: [12]
phate Sulphide ZnSO0a4 ) 85.40%
15.42% (in
(ADD) & Z- (depressan
Cu Conc.)
200 ts)
Na-Dialkyl ZnSO0a,
Dithiophos Pyrite-rich Dextrin, Not Pb: High
8.5 (Pb) N o [4]
phate & Pb-Zn FeSOa, Specified (implied)
PEX Lime
Di-(sec- )
Synthetic
butyl) Not Not Galena:
o Galena- -~ None - [3]
dithiophos Specified Specified 99.6%
Quartz
phate

Experimental Protocols

Protocol 1: Laboratory-Scale Batch Flotation for Cu-Pb-Zn Ore

This protocol outlines a standard procedure for evaluating the performance of
dithiophosphate collectors in a laboratory setting using a mechanical flotation cell.

1. Ore Preparation:
e Crush the ore sample to pass a 10-mesh sieve.[3]

o Take a representative sample (e.g., 200-1000 g) and grind it in a ball mill with a specified
volume of water to achieve the target particle size, typically 70-80% passing 75 um (200
mesh).[3]

o Transfer the ground slurry to the flotation cell (e.g., a 250g Fagergren machine cell) and add
water to reach the desired pulp density.[13]
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. Reagent Conditioning (Cu-Pb Bulk Flotation Stage):
Start the agitator (e.g., 1100 rpm).[3]

pH Adjustment: Add a pH modifier, such as a lime (Ca(OH)2) slurry, to raise the pulp pH to
the target alkaline range (e.g., pH 8.5-11) for pyrite depression. Condition for 3-5 minutes.[3]

[4]

Depressant Addition: Add the sphalerite depressant, typically a Zinc Sulfate (ZnSOa)
solution, and a pyrite depressant if needed (e.g., Sodium Cyanide or Sodium Metabisulfite).
Condition for 3-5 minutes.[6][7]

Collector Addition: Add the calculated dosage of the dithiophosphate collector solution
(e.g., Ammonium Dibutyl Dithiophosphate). Condition for 3-5 minutes to allow for collector
adsorption onto the copper and lead mineral surfaces.[3][12]

Frother Addition: Add a frother (e.g., MIBC or pine oil) and condition for an additional 1-2
minutes.[3]

. Flotation and Collection:
Open the air inlet valve to a predetermined flow rate (e.g., 3 L/min).[3]

Collect the froth (the Cu-Pb bulk concentrate) by scraping it from the lip of the cell for a set
period (e.g., 5-10 minutes).

Stop the air supply and the agitator.
. Zinc Flotation Stage (from Cu-Pb Tailings):
The remaining slurry (tailings) from the first stage is conditioned for zinc flotation.

Activator Addition: Add a Copper Sulfate (CuSOa) solution to activate the sphalerite surfaces.
Condition for 5-10 minutes.[9][14]

Collector & Frother Addition: Add a suitable collector (often a xanthate for activated
sphalerite) and a frother.[14][15]
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» Repeat the flotation procedure (Step 3) to collect the zinc concentrate.
5. Analysis:
« Filter, dry, and weigh the collected concentrates and the final tailings.

» Analyze the samples for their copper, lead, and zinc content using appropriate analytical
methods (e.g., Atomic Absorption Spectroscopy or X-Ray Fluorescence).

o Calculate the grade and recovery for each metal in each product to evaluate the separation
efficiency.

Visualized Protocols and Mechanisms
Laboratory Batch Flotation Workflow

This diagram illustrates the step-by-step process for a typical laboratory flotation experiment as
described in the protocol.
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Caption: Workflow for a standard laboratory batch flotation test.
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Collector Interaction at Mineral Surfaces

This diagram shows the intended selective action of dithiophosphate collectors in the
presence of depressants and activators on different sulfide minerals.
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Caption: Dithiophosphate's selective adsorption mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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